3-amino-N-[2-(dimethylamino)ethyl]benzene-1-sulfonamide

• IUPAC Name: 3-amino-N-[2-(dimethylamino)ethyl]benzenesulfonamide
• InChI: InChI=1S/C10H17N3O2S/c1-13(2)7-6-12-16(14,15)10-5-3-4-9(11)8-10/h3-5,8,12H,6-7,11H2,1-2H3
• InChI Key: YVGOHSSSSROEQY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNS(=O)(=O)C1=CC=CC(=C1)N
• Molecular Formula: C10H17N3O2S
• Molecular Weight: 243.33 g/mol

Description

3-amino-N-[2-(dimethylamino)ethyl]benzene-1-sulfonamide is a compound with the molecular weight of 243.33. It is stored at 4°C and protected from light. It is known to be an oil in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H17N3O2S/c1-13(2)7-6-12-16(14,15)10-5-3-4-9(11)8-10/h3-5,8,12H,6-7,11H2,1-2H3. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

As mentioned earlier, this compound is an oil in its physical form. It has a molecular weight of 243.33. It is stored at 4°C and should be protected from light.

Scientific Research Applications

Drug Synthesis Intermediary

This compound serves as an intermediate in the synthesis of various drugs. .

Gene Delivery Systems

Due to its structural properties, this compound can be used to create cationic polymers that form complexes with anionic biomolecules like DNA and RNA. .

Anticancer Drug Co-Delivery

In cancer therapy, the co-delivery of drugs and genetic material can significantly enhance treatment efficacy. .

Development of Nanogels

Nanogels are promising drug delivery systems due to their size and ability to interact with biological membranes. .

Creation of Amphiphilic Block Copolymers

Amphiphilic block copolymers have both hydrophilic and hydrophobic properties, making them ideal for forming micelles in aqueous solutions. .

Polymer-Based Nanocarriers

The compound’s ability to form cationic polymers allows for the creation of polymer-based nanocarriers. .

Safety and Hazards

This compound is associated with several hazard statements, including H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P302+P352, P304+P340, P321, P330, P362+P364, P405, and P501. A Material Safety Data Sheet (MSDS) is available for more detailed safety information.

Mechanism of Action

3-amino-N-[2-(dimethylamino)ethyl]benzene-1-sulfonamide

is a chemical compound with a molecular weight of 243.33 . Here is a detailed analysis of its mechanism of action:

Target of Action

Sulfonamides, a class of compounds to which this molecule belongs, are known to inhibit the enzyme dihydropteroate synthetase . This enzyme plays a crucial role in the production of folate, which is essential for bacterial DNA synthesis and cell division .

Mode of Action

Sulfonamides, in general, act as competitive inhibitors of dihydropteroate synthetase . They mimic the structure of para-aminobenzoic acid (PABA), a substrate for the enzyme, thereby preventing the production of dihydrofolate, a precursor for tetrahydrofolate .

Biochemical Pathways

The inhibition of dihydropteroate synthetase by sulfonamides disrupts the synthesis of folate in bacteria . This disruption affects the downstream production of tetrahydrofolate, a coenzyme involved in the synthesis of purines and pyrimidines, which are essential components of DNA . The result is a halt in bacterial DNA synthesis and cell division .

Result of Action

The inhibition of folate synthesis by 3-amino-N-[2-(dimethylamino)ethyl]benzene-1-sulfonamide leads to a halt in bacterial DNA synthesis and cell division . This makes sulfonamides bacteriostatic, meaning they stop bacteria from reproducing, rather than killing them outright .

Synthesis routes and methods

Procedure details

A solution of 3 (0.8 g) in ethanol (10 mL) was subjected to catalytic hydrogenation (10% Pd/C, Degussa, 0.8 g, 3 drops of AcOH, 1 atm.) overnight. To work up, the solids were filtered the filtrate was dried under vacuum to afford 4 as a solid (0.71 g) which was used in the next step without further purification.